Cas no 54139-78-5 (3-Butyn-2-amine, (R)-)

(R)-3-Butyn-2-amine is a chiral amine featuring a terminal alkyne functional group, making it a valuable building block in organic synthesis and pharmaceutical applications. Its stereochemical purity (R-configuration) enables precise control in asymmetric synthesis, particularly for the preparation of biologically active compounds. The alkyne moiety allows for further functionalization via click chemistry or metal-catalyzed coupling reactions, enhancing its utility in drug discovery and material science. This compound is commonly employed in the synthesis of chiral ligands, agrochemicals, and specialty fine chemicals. Its high reactivity and enantiomeric purity make it a preferred choice for researchers requiring tailored molecular architectures. Proper handling under inert conditions is recommended due to its sensitivity.
3-Butyn-2-amine, (R)- structure
3-Butyn-2-amine, (R)- structure
Product Name:3-Butyn-2-amine, (R)-
CAS No:54139-78-5
MF:C4H7N
MW:69.1050808429718
MDL:MFCD19216755
CID:355343
PubChem ID:58241949
Update Time:2025-06-08

3-Butyn-2-amine, (R)- Chemical and Physical Properties

Names and Identifiers

    • 3-Butyn-2-amine, (R)-
    • (R)-1-Methyl-prop-2-ynylamine
    • D86216
    • (2R)-But-3-yn-2-amine
    • DTXSID00728994
    • (R)-but-3-yn-2-amine
    • 54139-78-5
    • (R)-but-3-yn-2-amine hydrochloride
    • MDL: MFCD19216755
    • Inchi: 1S/C4H7N/c1-3-4(2)5/h1,4H,5H2,2H3/t4-/m1/s1
    • InChI Key: ZZRMYOZQUCUWFT-SCSAIBSYSA-N
    • SMILES: N[C@@H](C#C)C

Computed Properties

  • Exact Mass: 69.05791
  • Monoisotopic Mass: 69.057849228g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 57.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3-Butyn-2-amine, (R)- Pricemore >>

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3-Butyn-2-amine, (R)- Related Literature

Additional information on 3-Butyn-2-amine, (R)-

3-Butyn-2-amine, (R)- (CAS No: 54139-78-5)

3-Butyn-2-amine, (R)- is an organic compound with the CAS registry number 54139-78-5. This compound belongs to the class of amines and is characterized by its structure, which includes a butynyl group and an amine functional group. The (R) designation indicates the stereochemistry of the molecule, specifying that the amine group is located on the right side of the chiral center. This compound has gained attention in various fields due to its unique properties and potential applications in organic synthesis and materials science.

The molecular formula of 3-butyn-2-amine, (R)- is C4H7N, and its molecular weight is approximately 67.1 g/mol. The compound is a colorless liquid with a boiling point of around 48°C and a density of 0.78 g/cm³. Its solubility in water is moderate, making it suitable for use in both polar and non-polar solvents depending on the application. The compound's structure allows for versatile reactivity, particularly in nucleophilic substitution and addition reactions.

Recent studies have highlighted the role of 3-butyn-2-amine, (R)- in the synthesis of advanced materials. For instance, researchers have explored its use as a precursor for generating nitrogen-rich polymers, which are valuable in energy storage applications such as supercapacitors and batteries. The ability of this compound to form stable covalent bonds with other functional groups makes it an ideal building block for constructing complex molecular architectures.

In addition to its role in materials science, 3-butyn-2-amine, (R)- has also been investigated for its potential in medicinal chemistry. Its unique structure enables it to act as a chiral ligand in asymmetric catalysis, facilitating the synthesis of enantiomerically pure compounds. This property is particularly useful in drug discovery, where the stereochemistry of molecules plays a critical role in their biological activity.

The synthesis of 3-butyn-2-amine, (R)- typically involves the reaction of 2-butyne with ammonia or primary amines under catalytic conditions. Recent advancements in catalytic methods have improved the yield and selectivity of this reaction, making it more efficient for industrial-scale production. Moreover, green chemistry approaches have been explored to minimize waste and reduce environmental impact during the synthesis process.

From an environmental perspective, 3-butyn-2-amine, (R)- has been studied for its biodegradability and toxicity profile. Research indicates that it exhibits low toxicity to aquatic organisms under standard testing conditions, suggesting that it may be suitable for use in environmentally friendly applications. However, further studies are needed to fully understand its long-term ecological impact.

In conclusion, 3-butyn-2-amine, (R)- (CAS No: 54139-78) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and stereochemical features make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing technological innovations.

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